9-Bromo-2-hydroxy-7-methylpyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 9-bromo-2-hydroxy-7-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H7BrN2O2/c1-5-2-6(10)9-11-7(13)3-8(14)12(9)4-5/h2-4,13H,1H3
• InChI Key: GDFHXJXNYYMCMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C=C(N=C2C(=C1)Br)O
• Molecular Formula: C9H7BrN2O2
• DSSTOX Substance ID: DTXSID50383214
• Molecular Weight: 255.07 g/mol
• CAS No.: 663619-90-7

Description

9-Bromo-2-hydroxy-7-methylpyrido[1,2-a]pyrimidin-4-one is a chemical compound with the CAS number 663619-90-7. It is available for purchase from various suppliers.

Synthesis Analysis

The synthesis of this compound involves several steps. The precursor compounds include 2-Amino-3-bromopyridine and malonoyl chloride or Diethyl malonate. The synthetic route involves a series of chemical reactions, but the exact details are not provided in the search results.

Molecular Structure Analysis

The molecular formula of this compound is C9H7BrN2O2. The InChI code is 1S/C9H7BrN2O2/c1-5-2-6 (10)9-11-7 (13)3-8 (14)12 (9)4-5/h2,4H,3H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 255.06800, a density of 1.79, a boiling point of 377.1ºC at 760 mmHg, and a flash point of 181.8ºC. The melting point is not available.

Scientific Research Applications

Tautomerism and Molecular Interactions

Tautomerism, which involves the shift of hydrogen and a double bond within a molecule, is a fundamental concept in understanding the behavior of nucleic acid bases and related compounds. The study by Person et al. (1989) explores the tautomerism of nucleic acid bases and demonstrates the influence of molecular interactions on tautomeric equilibria. This research is crucial for comprehending the stability and reactivity of pyrido[1,2-a]pyrimidinone derivatives in different environments, potentially affecting their biological functions and applications in drug design (Person et al., 1989).

Synthetic Applications in Medicinal Chemistry

The pyranopyrimidine core, closely related to pyrido[1,2-a]pyrimidin-4-one derivatives, has been identified as a key precursor in the synthesis of compounds with medicinal and pharmaceutical applications. Parmar et al. (2023) review the synthetic pathways and applications of pyranopyrimidine scaffolds, highlighting the role of hybrid catalysts in developing these bioactive molecules. This research underlines the versatility of pyrido[1,2-a]pyrimidinone derivatives in synthesizing compounds with potential therapeutic benefits (Parmar et al., 2023).

Anticancer and Anti-inflammatory Applications

Pyrimidine derivatives, including pyrido[1,2-a]pyrimidinones, are known for their broad pharmacological effects. Rashid et al. (2021) and Gondkar et al. (2013) provide insights into the anti-inflammatory and anticancer properties of these compounds. Their research summarizes recent developments in the synthesis, biological activities, and structure-activity relationships of pyrimidine derivatives, offering a foundation for developing new therapeutic agents with minimized toxicity (Rashid et al., 2021); (Gondkar et al., 2013).

Safety and Hazards

The safety information for 9-Bromo-2-hydroxy-7-methylpyrido[1,2-a]pyrimidin-4-one includes hazard statements H302, H315, H320, and H335, and precautionary statements P261, P280, P301+P312, P302+P352, P305+P351+P338. The compound is represented by the pictogram of an exclamation mark, and the signal word is "Warning".